3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol

• IUPAC Name: 3-bromo-5-[2-methoxy-5-(trifluoromethyl)phenyl]phenol
• InChI: InChI=1S/C14H10BrF3O2/c1-20-13-3-2-9(14(16,17)18)6-12(13)8-4-10(15)7-11(19)5-8/h2-7,19H,1H3
• InChI Key: DEKYHFNUKJRWQS-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(F)(F)F)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C14H10BrF3O2
• DSSTOX Substance ID: DTXSID20686481
• Molecular Weight: 347.13 g/mol
• CAS No.: 1261948-12-2

Description

3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol: is an organic compound that belongs to the class of bromophenols It is characterized by the presence of a bromine atom, a methoxy group, and a trifluoromethyl group attached to a phenol ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol typically involves the bromination of a suitable phenol precursor. One common method is the electrophilic aromatic substitution reaction where bromine is introduced to the phenol ring in the presence of a catalyst such as iron(III) bromide. The reaction conditions often include a solvent like acetic acid and a temperature range of 0-25°C.

Industrial Production Methods: In an industrial setting, the production of this compound may involve a continuous flow process to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The phenol group in 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol can undergo oxidation reactions to form quinones.

Reduction: The bromine atom can be reduced to form the corresponding dehalogenated phenol.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines or thiols in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophiles such as sodium azide or thiourea in polar aprotic solvents like dimethyl sulfoxide.

Major Products:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Dehalogenated phenols.

Substitution: Substituted phenols with various functional groups replacing the bromine atom.

Scientific Research Applications

Chemistry: 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block for the development of pharmaceuticals, agrochemicals, and dyes.

Biology: In biological research, this compound is studied for its potential antimicrobial and antifungal properties. It is also used in the synthesis of bioactive molecules that can interact with specific biological targets.

Medicine: The compound is investigated for its potential therapeutic applications, including its role as a precursor in the synthesis of drugs with anti-inflammatory and anticancer properties.

Industry: In the industrial sector, 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol is used in the production of specialty chemicals and materials with specific properties such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol involves its interaction with specific molecular targets. The phenol group can form hydrogen bonds with biological macromolecules, while the bromine and trifluoromethyl groups can enhance the compound’s lipophilicity and ability to penetrate cell membranes. These interactions can lead to the modulation of enzyme activity, inhibition of microbial growth, and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

• 3-Bromo-5-(trifluoromethyl)phenol
• 2-Bromo-3-methoxyphenol
• 3-Bromo-2-methoxy-5-(trifluoromethyl)pyridine

Comparison: Compared to similar compounds, 3-Bromo-5-(2-methoxy-5-trifluoromethylphenyl)phenol is unique due to the presence of both a methoxy and a trifluoromethyl group on the phenol ring. This combination of functional groups imparts distinct chemical properties such as increased lipophilicity and enhanced reactivity in substitution reactions. Additionally, the trifluoromethyl group can significantly influence the compound’s biological activity by increasing its metabolic stability and binding affinity to target proteins.